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Compound of Interest

Compound Name: Vinyl 2-ethylhexanoate

Cat. No.: B1582783

An In-Depth Technical Guide to Vinyl 2-Ethylhexanoate: Properties, Synthesis, and
Applications

Introduction: A Versatile Monomer in Polymer
Science

Vinyl 2-ethylhexanoate (V2EH), registered under CAS number 94-04-2, is a significant
organic compound classified as a vinyl ester of 2-ethylhexanoic acid.[1][2] It presents as a
colorless to pale yellow liquid with a characteristic odor.[1] This monomer is a cornerstone in
the synthesis of specialized polymers and copolymers. Its unique structure, featuring a reactive
vinyl functional group and a branched eight-carbon alkyl chain, imparts desirable properties
such as enhanced flexibility, hydrophobicity, and adhesion to the resulting polymer matrixes.[1]

[3]

Primarily, V2EH serves as a reactive intermediate and a comonomer in polymerization
processes.[3][4] It is frequently copolymerized with other vinyl and alkene monomers, including
vinyl acetate, styrenics, and methacrylates, to tailor the properties of the final polymer.[3][5][6]
The incorporation of the 2-ethylhexanoate group enhances the hydrophobicity of polymers
compared to those made with linear esters and can lower the glass transition temperature (TQ),
improving material flexibility.[3] These characteristics make it invaluable in the formulation of
high-performance coatings, adhesives, sealants, and paints.[1][6][7]
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This guide provides a comprehensive overview of the chemical and physical properties of Vinyl
2-ethylhexanoate, its primary synthesis routes, polymerization kinetics, and key industrial
applications, designed for professionals in chemical research and materials science.

Chemical Structure and Core Properties

The molecular identity of Vinyl 2-ethylhexanoate is defined by its specific arrangement of
atoms and the functional groups present.

Molecular Structure

The structure consists of a vinyl group (CH2=CH-) attached to the oxygen atom of the carboxyl
group of 2-ethylhexanoic acid. The presence of a chiral center at the second carbon of the
hexanoate chain means the compound exists as a racemic mixture.[8]

Caption: Chemical structure of Vinyl 2-ethylhexanoate.

Physicochemical Properties

A summary of the key identifying and physical properties of V2EH is provided below.
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Property Value Source(s)
CAS Number 94-04-2 [O1[10][11]
Molecular Formula C10H1802 [1][9][10]
Molecular Weight 170.25 g/mol [8][10][12]
IUPAC Name ethenyl 2-ethylhexanoate [10]
Colorless to almost colorless
Appearance o [1]
clear liquid
Melting Point -90 °C (lit.) [13][14]
N ) 86 °C at 30 mm Hg; 402.2 K
Boiling Point [11][13]
(129°C) at 0.027 bar
Density 0.87 g/lcm?3 [13]
Refractive Index (n20/D) 1.426 (lit.) [13][14]
Flash Point 65 °C [13]
Water Solubility 12 mg/L at 20 °C; Insoluble [13]
2-Ethylhexanoic acid, vinyl
Synonyms ester; Vinyl 2-ethylhexoate; [11[97[10]

Vynate 2EH

Synthesis Methodologies

The industrial production of Vinyl 2-ethylhexanoate is achieved through several established

chemical pathways. The choice of method often depends on economic viability, catalyst

efficiency, and desired purity.

Key Synthesis Routes

o Reaction with Acetylene: A traditional method involves the direct reaction of 2-ethylhexanoic

acid with acetylene in the presence of a catalyst. This process, while effective, often requires

handling of highly flammable acetylene gas.[3]
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o Palladium-Catalyzed Reaction with Ethylene: A more modern and economically favorable
route is the homogeneous liquid-phase catalytic reaction of ethylene with 2-ethylhexanoic
acid.[3] This process utilizes a palladium(ll) catalyst, which facilitates the insertion of
ethylene into the carboxylic acid, forming the vinyl ester.[3]

e Transvinylation: This widely used industrial method involves a vinyl interchange reaction.
Typically, vinyl acetate is reacted with 2-ethylhexanoic acid in the presence of a catalyst. The
vinyl group is transferred from vinyl acetate to the 2-ethylhexanoic acid, yielding V2EH and

acetic acid as a byproduct.[3]

Reactants Products
Process
2-Ethylhexanoic Acid Acetic Acid
""" Transvinylation —
> (Catalyst) —
Vinyl Acetate Vinyl 2-Ethylhexanoate

Click to download full resolution via product page

Caption: Diagram of the Transvinylation synthesis route for V2EH.

General Protocol for Transvinylation Synthesis

The following protocol outlines a representative lab-scale synthesis of V2EH via transvinylation.
The causality behind this choice is its prevalence in industrial applications and its avoidance of
hazardous acetylene gas.[3]

Objective: To synthesize Vinyl 2-ethylhexanoate from vinyl acetate and 2-ethylhexanoic acid.
Materials:
e 2-Ethylhexanoic acid

» Vinyl acetate (in excess, to drive equilibrium)
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Palladium(ll) catalyst complex
Hydroquinone (polymerization inhibitor)
Reaction vessel with reflux condenser, magnetic stirrer, and nitrogen inlet

Distillation apparatus

Procedure:

Vessel Preparation: A clean, dry reaction vessel is charged with 2-ethylhexanoic acid and a
small amount of hydroquinone to prevent premature polymerization of the vinyl monomers.

Reactant Addition: An excess of vinyl acetate is added to the vessel. The excess serves to
shift the reaction equilibrium towards the products.

Catalyst Introduction: The palladium(ll) catalyst is introduced into the mixture. The system is
then purged with nitrogen to create an inert atmosphere.

Reaction: The mixture is heated to reflux temperature with continuous stirring. The reaction
progress is monitored by techniques such as Gas Chromatography (GC) to track the
consumption of reactants and formation of products.

Purification: Upon completion, the reaction mixture is cooled. The excess vinyl acetate and
the acetic acid byproduct are removed via distillation.

Final Product: The remaining crude product is further purified by vacuum distillation to yield
pure Vinyl 2-ethylhexanoate.

This self-validating system relies on monitoring by GC to confirm the conversion and purity,

with the final distillation step ensuring the removal of byproducts and unreacted starting

materials.

Reactivity and Polymerization

The reactivity of V2EH is dominated by its vinyl group, which readily participates in free-radical

polymerization.[1][3] This allows for its incorporation into long polymer chains, forming strong

covalent bonds.[3]
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Free-Radical Polymerization Mechanism

V2EH is a reactive monomer that can be copolymerized with a wide range of other alkene
monomers.[5][6][7] The process follows the canonical steps of free-radical polymerization.

e Initiation: A radical initiator (e.g., AIBN or a peroxide) decomposes under heat to generate
free radicals.[3]

o Propagation: The initiator radical adds to the vinyl group of a V2EH monomer, creating a
new, larger monomer radical. This new radical then adds to another monomer, propagating
the polymer chain.[3]

o Termination: The growth of polymer chains ceases when two radical chains combine or
disproportionate.[3]

(i e | [V2EH Monomer ool

\ I

2. Propagation
(Re + M -> RM-
RM- + M -> RMz2°)

:

3. Termination
(RMn' + 'RMm -> RMnmR)

Click to download full resolution via product page

Caption: Workflow of Free-Radical Polymerization of V2EH.

Protocol for Emulsion Polymerization
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Emulsion polymerization is a common technique for producing V2EH copolymers, particularly
for applications like latex paints and adhesives.[15] This protocol is a generalized
representation of the process.

Objective: To prepare a stable polymer latex via emulsion copolymerization of V2EH and Vinyl
Acetate (VAC).

Materials:

e Deionized water

» Surfactant (e.g., sodium lauryl sulfate)

e V2EH monomer

e Vinyl Acetate (VAc) monomer

e Potassium persulfate (initiator)

e Sodium bicarbonate (buffer)

o Reaction kettle with overhead stirrer, condenser, nitrogen inlet, and feeding funnels
Procedure:

e Initial Charge: The reaction kettle is charged with deionized water, a portion of the surfactant,
and the sodium bicarbonate buffer. The mixture is stirred and heated to the reaction
temperature (e.g., 70-80 °C) under a nitrogen blanket.

e Initiator Addition: A portion of the potassium persulfate initiator is added to the kettle to
generate initial radicals.

e Monomer Emulsion Feed: The monomers (V2EH and VAc) are premixed with the remaining
surfactant and water to form a stable emulsion. This pre-emulsion is then fed into the
reaction kettle at a controlled rate over a period of several hours. This controlled feed is
crucial for managing the exothermic reaction and ensuring particle size uniformity.
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» Polymerization: As the monomer emulsion is added, polymerization occurs within the
surfactant micelles, forming stable polymer particles dispersed in the water phase.

» Post-Reaction: After the monomer feed is complete, the reaction is held at temperature for
an additional period to ensure high conversion of the monomers. A chaser initiator might be
added to reduce residual monomer content.

o Cooling and Filtration: The resulting latex is cooled to room temperature and filtered to
remove any coagulum.

The success of this protocol is validated by measuring properties of the final latex, such as
solid content, particle size, viscosity, and residual monomer levels.

Spectroscopic and Analytical Data

Characterization of V2EH is essential for quality control and research. Spectroscopic data
provides a fingerprint for the molecule.
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Analysis Method

Key Observations

Source(s)

1H NMR

Signals corresponding to vinyl
protons, the methine proton
adjacent to the ester, and the
various alkyl protons of the

ethyl and butyl groups.

[10]

13C NMR

Resonances for the vinyl
carbons, the carbonyl carbon,
and the distinct carbons of the

2-ethylhexyl group.

[10]

IR Spectroscopy

Characteristic peaks for C=0
stretching (ester), C=C
stretching (vinyl), and C-H
stretching (alkyl).

[10][11][16]

Mass Spectrometry

Molecular ion peak
corresponding to the molecular
weight (170.25) and
characteristic fragmentation
patterns. The top peak is often

observed at m/z 57.

[10][17]

Applications in Industry and Research

The properties imparted by V2EH make it a valuable component in a diverse range of

materials.[13]

o Paints and Coatings: It is used to produce polymers for industrial paints, anti-corrosion

paints, wood coatings, and varnishes.[5][6][7] The hydrophobic 2-ethylhexanoate group

improves water resistance.[3]

» Adhesives: V2EH is a key monomer in the formulation of latexes for pressure-sensitive,

construction, and wood adhesives, where it enhances flexibility and tack.[1][6]
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» Sealants and Mortar Admixtures: Its ability to lower the Tg and improve flexibility is beneficial
in sealants and as a component in redispersible powders for mortar admixtures.[5][6]

e Reactive Diluent: It can serve as a reactive diluent for specific heat-cured unsaturated
polyesters.[5][7]

Safety and Handling

Proper handling of Vinyl 2-ethylhexanoate is critical due to its potential hazards.

GHS Classification &

Hazard Type Source(s
o Statement (s)

Physical Hazard H227: Combustible liquid [18]

Health Hazards H315: Causes skin irritation

H317: May cause an allergic

. . [10](19]
skin reaction
H319: Causes serious eye
N [18]
irritation
H361: Suspected of damaging

. : [10](19]

fertility or the unborn child
Environmental Hazard H400: Very toxic to aquatic life [10][19]

Handling Recommendations:
e Use in a well-ventilated area and keep away from heat, sparks, and open flames.[1][18]

o Wear appropriate personal protective equipment (PPE), including protective gloves, eye
protection, and a protective suit.[18]

e Avoid release to the environment.[19]

o Store in a cool, dark, well-ventilated place, typically below 15°C. The commercial product is
often stabilized with an inhibitor like MEHQ (Monomethyl ether hydroquinone) to prevent
spontaneous polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

 To cite this document: BenchChem. ["Vinyl 2-ethylhexanoate" chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582783#vinyl-2-ethylhexanoate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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